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Compound of Interest

Compound Name: Rock2-IN-2

Cat. No.: B8103287 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

Rock2-IN-2, a selective ROCK2 inhibitor. By adhering to these protocols, laboratories can

maintain a safe working environment and comply with regulatory standards.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is crucial to be familiar with the inherent hazards of

Rock2-IN-2. The Safety Data Sheet (SDS) indicates that Rock2-IN-2 can cause skin and eye

irritation.[1] Therefore, appropriate personal protective equipment (PPE) is mandatory at all

times.

Essential Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are required to prevent eye contact.

Hand Protection: Chemical-resistant gloves are necessary to avoid skin irritation.

Body Protection: A lab coat or other protective clothing should be worn.

In the event of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is safe to do so. Continue rinsing and seek medical attention.[1]
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Skin Contact: Wash the affected area with plenty of soap and water. Contaminated clothing

should be removed and washed before reuse.[1]

Quantitative Data Summary
The following table summarizes the key quantitative information available for Rock2-IN-2.

Property Value Reference

Molecular Formula C₁₈H₁₂N₆OS [1]

Molecular Weight 360.39 g/mol [1]

CAS Number 1995065-79-6 [1]

Purity 98.05% [2]

Solubility in DMSO ≥ 2.5 mg/mL (6.94 mM) [2]

Step-by-Step Disposal Procedures for Rock2-IN-2
The disposal of Rock2-IN-2, like other kinase inhibitors, must be handled as hazardous

chemical waste. Do not dispose of this compound down the drain or in regular solid waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Rock2-IN-2 powder in its original container or a clearly labeled,

sealed, and compatible waste container.

Contaminated consumables such as weigh boats, pipette tips, and empty vials should be

collected in a designated, sealed plastic bag or container labeled as "Hazardous Chemical

Waste" and specifically noting "Rock2-IN-2 contaminated debris."

Liquid Waste:

Solutions of Rock2-IN-2 (e.g., dissolved in DMSO) should be collected in a designated,

sealed, and chemically compatible liquid waste container.
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The container must be clearly labeled as "Hazardous Chemical Waste" and list all

chemical constituents, including the solvent (e.g., "Rock2-IN-2 in DMSO").

2. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste"

The full chemical name: "Rock2-IN-2"

The concentration and quantity of the waste

The date of waste generation

The name of the principal investigator and the laboratory location

3. Storage of Chemical Waste:

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.

Ensure that the storage area has secondary containment to prevent the spread of material in

case of a leak.

Do not mix incompatible waste streams.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for hazardous chemical waste.

Follow all institutional procedures for waste manifest documentation and pickup.

Experimental Protocols Cited
The information provided in this guide is based on standard laboratory safety protocols and

information from the manufacturer's Safety Data Sheet. No specific experimental protocols for
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the disposal of Rock2-IN-2 were cited in the provided search results beyond general chemical

waste handling procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Rock2-IN-2.

Rock2-IN-2 Disposal Workflow
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Rock2-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.eu [file.medchemexpress.eu]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of Rock2-IN-2: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103287#rock2-in-2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8103287?utm_src=pdf-body-img
https://www.benchchem.com/product/b8103287?utm_src=pdf-body
https://www.benchchem.com/product/b8103287?utm_src=pdf-custom-synthesis
https://file.medchemexpress.eu/batch_PDF/HY-103620/ROCK2-IN-2-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/ROCK2-IN-2.html
https://www.benchchem.com/product/b8103287#rock2-in-2-proper-disposal-procedures
https://www.benchchem.com/product/b8103287#rock2-in-2-proper-disposal-procedures
https://www.benchchem.com/product/b8103287#rock2-in-2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8103287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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